![molecular formula C9H6N2O B157840 1-Indanone, 2-diazo- CAS No. 1775-23-1](/img/structure/B157840.png)
1-Indanone, 2-diazo-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Indanone, 2-diazo- is a chemical compound that has gained attention in the scientific community due to its unique properties and potential applications. This compound is a diazo ketone that has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future directions for research.
Mechanism of Action
The mechanism of action of 1-Indanone, 2-diazo- is not fully understood, but it is believed that this compound undergoes a diazo transfer reaction with a carbonyl compound, resulting in the formation of a diazo ketone. This diazo ketone can then undergo various reactions, including cycloaddition and decomposition, which can lead to the formation of new compounds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-Indanone, 2-diazo- are not well understood, but it is believed that this compound may have potential applications in the treatment of various diseases, including cancer and neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 1-Indanone, 2-diazo- in lab experiments include its ease of synthesis, its versatility as a reagent, and its potential applications in scientific research. The limitations of using this compound include its instability and potential toxicity.
Future Directions
There are several potential future directions for research involving 1-Indanone, 2-diazo-. These include the development of new synthesis methods, the exploration of its potential applications in drug discovery, and the study of its mechanism of action and biochemical and physiological effects.
In conclusion, 1-Indanone, 2-diazo- is a unique compound that has potential applications in scientific research. Its synthesis, mechanism of action, and potential future directions for research make it an interesting topic for further study.
Synthesis Methods
The synthesis of 1-Indanone, 2-diazo- can be achieved using various methods, including the Wolff-Kishner reduction and the diazo transfer reaction. The Wolff-Kishner reduction involves the reduction of a carbonyl group to a methylene group using hydrazine and a strong base. The diazo transfer reaction involves the transfer of a diazo group from a diazo compound to a carbonyl compound, resulting in the formation of a diazo ketone.
Scientific Research Applications
1-Indanone, 2-diazo- has been studied extensively for its potential applications in scientific research. This compound has been used as a reagent in organic synthesis, as a precursor for the synthesis of various compounds, and as a probe for studying enzyme-catalyzed reactions.
properties
CAS RN |
1775-23-1 |
---|---|
Molecular Formula |
C9H6N2O |
Molecular Weight |
158.16 g/mol |
IUPAC Name |
2-diazo-3H-inden-1-one |
InChI |
InChI=1S/C9H6N2O/c10-11-8-5-6-3-1-2-4-7(6)9(8)12/h1-4H,5H2 |
InChI Key |
UTWQHEUIFBZBTR-UHFFFAOYSA-N |
SMILES |
C1C2=CC=CC=C2C(=O)C1=[N+]=[N-] |
Canonical SMILES |
C1C2=CC=CC=C2C(=O)C1=[N+]=[N-] |
Other CAS RN |
1775-23-1 |
synonyms |
2-diazo-1-indanone |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.